1-(3-Methylpiperidine-1-carbonyl)pyrrolidine-3-carboxylic acid

• IUPAC Name: 1-(3-methylpiperidine-1-carbonyl)pyrrolidine-3-carboxylic acid
• InChI: InChI=1S/C12H20N2O3/c1-9-3-2-5-13(7-9)12(17)14-6-4-10(8-14)11(15)16/h9-10H,2-8H2,1H3,(H,15,16)
• InChI Key: JEAZIXDLUHZVNH-UHFFFAOYSA-N
• Canonical SMILES: CC1CCCN(C1)C(=O)N2CCC(C2)C(=O)O
• Molecular Formula: C12H20N2O3
• Molecular Weight: 240.30 g/mol

Description

1-(3-Methylpiperidine-1-carbonyl)pyrrolidine-3-carboxylic acid, also known as MPCCA, is a chemical compound that has gained significant attention in the field of scientific research. It is a derivative of pyrrolidine and has unique properties that make it suitable for various applications in the laboratory.

Scientific Research Applications

1-(3-Methylpiperidine-1-carbonyl)pyrrolidine-3-carboxylic acid has been extensively studied for its potential applications in scientific research. It is commonly used as a building block in the synthesis of various compounds, including pharmaceuticals and agrochemicals. It has also been used in the development of new materials, such as polymers and catalysts.

Mechanism of Action

The mechanism of action of 1-(3-Methylpiperidine-1-carbonyl)pyrrolidine-3-carboxylic acid is not fully understood. However, it is believed to interact with specific receptors in the body, leading to changes in cellular activities. It has been shown to have an effect on the central nervous system, as well as on various other organs and tissues.
Biochemical and Physiological Effects:
1-(3-Methylpiperidine-1-carbonyl)pyrrolidine-3-carboxylic acid has been shown to have a range of biochemical and physiological effects. It has been found to have analgesic and anti-inflammatory properties, making it a potential candidate for the development of new pain medications. It has also been shown to have anticonvulsant and neuroprotective effects, suggesting its potential use in the treatment of neurological disorders.

Advantages and Limitations for Lab Experiments

1-(3-Methylpiperidine-1-carbonyl)pyrrolidine-3-carboxylic acid has several advantages as a research tool. It is readily available, relatively inexpensive, and easy to synthesize. It is also stable under a range of conditions, making it suitable for use in various experimental settings. However, it has some limitations, including its potential toxicity and the need for further research to fully understand its mechanism of action.

Future Directions

There are several areas of future research that could be explored with 1-(3-Methylpiperidine-1-carbonyl)pyrrolidine-3-carboxylic acid. One potential direction is the development of new pharmaceuticals based on its unique properties. Another area of interest is the investigation of its potential use in the treatment of neurological disorders. Additionally, further research is needed to fully understand its mechanism of action and to explore its potential applications in other fields, such as materials science and catalysis.
In conclusion, 1-(3-Methylpiperidine-1-carbonyl)pyrrolidine-3-carboxylic acid is a chemical compound that has gained significant attention in the field of scientific research. It has unique properties that make it suitable for various applications in the laboratory, including the synthesis of pharmaceuticals and new materials. While its mechanism of action is not fully understood, it has been shown to have a range of biochemical and physiological effects, making it a potential candidate for the development of new medications. Further research is needed to fully understand its potential and to explore its applications in other fields.

Synthesis Methods

1-(3-Methylpiperidine-1-carbonyl)pyrrolidine-3-carboxylic acid can be synthesized through a multistep process that involves the reaction of 3-methylpiperidine-1-carbonyl chloride with pyrrolidine-3-carboxylic acid. The reaction is carried out in the presence of a catalyst and under controlled conditions to ensure high yield and purity of the final product.